Cas no 116118-14-0 ([4-[7-[4-(hydroxymethyl)-2-methoxyphenoxy]heptoxy]-3-methoxyphenyl]methanol)

• Product Name: [4-[7-[4-(hydroxymethyl)-2-methoxyphenoxy]heptoxy]-3-methoxyphenyl]methanol
• CAS No: 116118-14-0
• MF: C₂₃H₃₂O₆
• MW: 404.496587753296
• CID: 2614114
• PubChem ID: 14140468
• Update Time: 2025-04-21

[4-[7-[4-(hydroxymethyl)-2-methoxyphenoxy]heptoxy]-3-methoxyphenyl]methanol Chemical and Physical Properties

Names and Identifiers

• [4-[7-[4-(hydroxymethyl)-2-methoxyphenoxy]heptoxy]-3-methoxyphenyl]methanol
• {Heptane-1,7-diylbis[oxy(3-methoxy-4,1-phenylene)]}dimethanol
• 116118-14-0
• DTXSID00556431

• Inchi： 1S/C23H32O6/c1-26-22-14-18(16-24)8-10-20(22)28-12-6-4-3-5-7-13-29-21-11-9-19(17-25)15-23(21)27-2/h8-11,14-15,24-25H,3-7,12-13,16-17H2,1-2H3
• InChI Key： CJPSCYLYKRKBHX-UHFFFAOYSA-N
• SMILES： O(C1C=CC(CO)=CC=1OC)CCCCCCCOC1C=CC(CO)=CC=1OC

Computed Properties

• Exact Mass: 404.21988874Da
• Monoisotopic Mass: 404.21988874Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 14
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 77.4Ų